molecular formula C11H18O3 B8650537 Cyclopentaneacetic acid, 3-oxo-2-propyl-, methyl ester CAS No. 42186-33-4

Cyclopentaneacetic acid, 3-oxo-2-propyl-, methyl ester

Cat. No.: B8650537
CAS No.: 42186-33-4
M. Wt: 198.26 g/mol
InChI Key: XIWMHTMGRGPLQO-UHFFFAOYSA-N
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Description

Cyclopentaneacetic acid, 3-oxo-2-propyl-, methyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

42186-33-4

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

methyl 2-(3-oxo-2-propylcyclopentyl)acetate

InChI

InChI=1S/C11H18O3/c1-3-4-9-8(5-6-10(9)12)7-11(13)14-2/h8-9H,3-7H2,1-2H3

InChI Key

XIWMHTMGRGPLQO-UHFFFAOYSA-N

Canonical SMILES

CCCC1C(CCC1=O)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 1 liter flask purged with dry nitrogen, there is introduced 210 ml of anhydrous methanol followed by 63.2 g of aluminium triisobutyl over thirty minutes. The resulting solution is refluxed for one hour. After cooling, the solution is introduced into an autoclave with 6.5 g of 5.3% palladium on carbon. 58.8 g (0.30 mole) of methyl[2-n-propyl-3-keto-cyclopent-1-en-1-yl]-acetate is added. The autoclave is closed, shaken to homogenise the mass and heated to 40°C. Hydrogen is then introduced under a pressure of 10 kg/cm2 until no further hydrogen absorption occurs. After cooling, the mass is filtered to separate the catalyst, poured into water and extracted with petroleum ether (3 × 100 ml). The petroleum ether solution is washed to neutrality and distilled. 53 g of crude product are thus obtained which are rectified under reduced pressure. 43.8 g of methyl [2-n-propyl-3-keto-cyclopent-1-yl]-acetate is thus obtained, presenting the following characteristics:
Name
methyl[2-n-propyl-3-keto-cyclopent-1-en-1-yl]-acetate
Quantity
58.8 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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